(Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-7-[(dimethylamino)methyl]-6-hydroxy-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO5/c1-12-9-15(23)14(11-22(2)3)21-18(12)19(24)17(27-21)10-13-7-6-8-16(25-4)20(13)26-5/h6-10,23H,11H2,1-5H3/b17-10-
• InChI Key: QQWRJGCMZTYISH-YVLHZVERSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=C(C(=CC=C3)OC)OC)O2)CN(C)C)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=C(C(=CC=C3)OC)OC)/O2)CN(C)C)O
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• CAS No.: 903849-72-9

Description

The compound (Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one is a benzofuran-3(2H)-one derivative characterized by a Z-configuration at the benzylidene double bond. Key structural features include:

• 2,3-Dimethoxybenzylidene group at position 2, contributing electron-donating methoxy substituents.
• Dimethylaminomethyl group at position 7, enhancing solubility in polar solvents due to its basicity.

The compound’s structural complexity positions it as a candidate for pharmacological studies, particularly in targeting receptors influenced by aromatic and basic moieties.

Biological Activity

Introduction

The compound (Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one is a derivative of benzofuran, a class of compounds known for their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• A benzofuran core
• Dimethoxy and dimethylamino substituents
• Hydroxy and methyl groups contributing to its biological activity

Table 1: Structural Characteristics

Component	Description
Benzofuran Core	Central scaffold
Dimethoxy Groups	Enhance lipophilicity and bioactivity
Dimethylamino Group	Potential for receptor interaction
Hydroxy Group	Contributes to hydrogen bonding

Antioxidant Activity

Research indicates that benzofuran derivatives exhibit significant antioxidant properties. The compound under study may scavenge free radicals and reduce oxidative stress, which is implicated in various diseases.

Cytotoxic Effects

Studies have shown that certain benzofuran derivatives can induce cytotoxicity in cancer cell lines. For instance, a related benzofuran derivative demonstrated selective cytotoxicity against K562 leukemia cells without affecting normal HaCat cells .

Table 2: Cytotoxicity Data

Compound	Cell Line	IC50 (µM)	Selectivity Ratio (K562/HaCat)
(Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one	K562	TBD	TBD
Related Benzofuran Derivative	K562	5.0	10

The biological activity of this compound may be attributed to several mechanisms:

• Induction of Apoptosis : Similar compounds have been shown to activate apoptotic pathways through the generation of reactive oxygen species (ROS) and the activation of caspases .
• Inhibition of Enzymes : Some benzofuran derivatives act as inhibitors of monoamine oxidase (MAO), which is relevant for neurodegenerative diseases like Parkinson's and Alzheimer's .

Anti-inflammatory Properties

Benzofuran derivatives have also demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests potential applications in managing chronic inflammatory conditions .

Study 1: Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of various benzofuran derivatives, the compound exhibited significant activity against K562 cells. The study utilized MTT assays to determine cell viability post-treatment with varying concentrations of the compound over 48 hours.

Study 2: Apoptosis Induction Mechanism

Another investigation focused on the apoptotic effects induced by related benzofurans. Flow cytometry analysis revealed that these compounds increased caspase activity significantly after prolonged exposure, indicating their potential as anticancer agents through apoptosis induction .

Scientific Research Applications

Benzofuran derivatives, including the compound in focus, are recognized for their diverse biological activities:

• Cytotoxicity : Induces apoptosis in cancer cells.
• Antioxidant Properties : Protects cells from oxidative stress.
• Anti-inflammatory Effects : Reduces pro-inflammatory cytokines.
• Antimicrobial Activity : Exhibits efficacy against various bacterial strains.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Cytotoxicity	Induces apoptosis in cancer cells
Antioxidant	Protects against oxidative stress
Anti-inflammatory	Reduces TNF and IL-1 levels
Antimicrobial	Exhibits activity against bacterial strains

Anticancer Properties

Research has indicated that benzofuran derivatives can effectively inhibit cancer cell proliferation. In particular, (Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one has been shown to possess significant cytotoxic effects against various cancer cell lines.

Case Study: Anticancer Activity

In one study, the compound demonstrated an IC50 value significantly lower than that of doxorubicin against human cancer cell lines, suggesting its potential as a chemotherapeutic agent. The structure-activity relationship (SAR) analysis indicated that specific substituents on the benzofuran core enhance cytotoxicity, guiding future drug design efforts.

Anti-inflammatory Effects

The compound also shows promise in treating inflammatory diseases. It has been observed to suppress inflammatory markers effectively, which could be beneficial in conditions such as rheumatoid arthritis.

Case Study: Anti-inflammatory Effects

In vitro studies revealed that certain derivatives effectively inhibited the NF-κB pathway, leading to decreased levels of inflammatory cytokines like TNF and IL-1. This suggests potential therapeutic applications in managing chronic inflammatory conditions.

Table 2: Structure-Activity Relationships (SAR)

Compound Variant	Substituents	IC50 (µM)	Activity Type
Compound A	Methoxy group	15	Cytotoxic
Compound B	Hydroxy group	20	Anti-inflammatory
Compound C	Dimethylamino group	10	Antioxidant

Future Directions and Research Opportunities

The diverse biological activities of (Z)-2-(2,3-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one warrant further exploration. Future research could focus on:

• Developing analogues with enhanced efficacy and reduced toxicity.
• Investigating additional therapeutic applications in areas such as neuroprotection and metabolic disorders.
• Conducting clinical trials to evaluate safety and effectiveness in humans.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on structural analogs, emphasizing substituent effects on physicochemical and inferred biological properties.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Functional Implications
(Z)-2-(2,3-Dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one (Target)	Benzofuran-3(2H)-one	2,3-Dimethoxybenzylidene, dimethylaminomethyl, 6-hydroxy, 4-methyl	Enhanced lipophilicity (methoxy), basicity (dimethylamino), and hydrogen bonding (hydroxy).
(Z)-7-((Dimethylamino)methyl)-2-(2-fluorobenzylidene)-6-hydroxy-4-methylbenzofuran-3(2H)-one	Benzofuran-3(2H)-one	2-Fluorobenzylidene, dimethylaminomethyl, 6-hydroxy, 4-methyl	Increased electronegativity (fluoro) may alter receptor binding; molecular mass: 327.355 g/mol.
6-Chloro-7-cyano-3-(2-hydroxybenzylidene)-1-methylhydrazino-1,4,2-benzodithiazine	Benzodithiazine	2-Hydroxybenzylidene, chloro, cyano, methylhydrazino	Polar cyano and sulfone groups enhance solubility; IR C≡N stretch at 2235 cm⁻¹ indicates reactivity.
3-(2-Benzoylallyl)-4-hydroxy-6-methylpyran-2-ones	Pyran-2-one	Benzoylallyl, 4-hydroxy, 6-methyl	Benzoyl group facilitates nucleophilic additions; pyranone core differs in ring oxygen position.

Substituent-Driven Electronic and Solubility Profiles

• Benzylidene Variations: The 2,3-dimethoxy group in the target compound provides electron-donating effects, stabilizing the benzylidene moiety and increasing lipophilicity. The 2-hydroxybenzylidene group in ’s benzodithiazine derivative enables hydrogen bonding but may reduce stability compared to methoxy-protected analogs .
• Amino and Hydroxy Groups: The dimethylaminomethyl group (present in both the target and ) contributes to basicity, improving solubility in acidic environments. This contrasts with the methylhydrazino group in , which may exhibit redox-sensitive behavior . The 6-hydroxy group in the target compound enhances hydrogen-bonding capacity, analogous to the 4-hydroxy group in ’s pyran-2-one derivatives .

Preparation Methods

Acid-Catalyzed Cyclization

Polyphosphoric acid (PPA) is frequently employed to facilitate intramolecular cyclization of carboxylic acid precursors. For example, 5,6-dimethoxy-2-(methylphenylcarbamoyl)-benzofuran-3-carboxylic acid undergoes PPA-mediated cyclization to yield benzofuro-benzazepin-dione derivatives. Adapting this method, substituted benzofuran-3-carboxylic acids can be cyclized under similar conditions to generate the 4-methyl-6-methoxybenzofuran-3(2H)-one intermediate. Reaction parameters such as temperature (140–160°C) and reaction time (2–4 hours) critically influence yield and purity.

Catalyst-Free Cascade Reactions

A catalyst-free approach utilizing nitroepoxides and salicylaldehydes has been demonstrated for benzofuran synthesis. For instance, reacting 6-methoxy-4-methylsalicylaldehyde with nitroepoxides in dimethylformamide (DMF) and potassium carbonate (K₂CO₃) at 110°C for 12 hours produces the benzofuran core in 33–84% yields. This method avoids metal catalysts, simplifying purification and reducing costs.

Introduction of the 4-Methyl and 6-Hydroxy Groups

Alkylation for 4-Methyl Substitution

The 4-methyl group is introduced via Friedel-Crafts alkylation or direct alkylation of the benzofuran precursor. In industrial settings, continuous flow reactors optimize the reaction of cyclohexanone derivatives with methylating agents like methyl iodide. For laboratory-scale synthesis, sodium hydride or potassium tert-butoxide in tetrahydrofuran (THF) facilitates methylation at position 4.

Deprotection of Methoxy to Hydroxy

The 6-methoxy group is converted to a hydroxyl group using boron tribromide (BBr₃). For example, treatment of 6-methoxy-4-methylbenzofuran-3(2H)-one with BBr₃ in dichloromethane at 0–25°C achieves near-quantitative deprotection. This step requires careful moisture exclusion to prevent side reactions.

Mannich Reaction for 7-((Dimethylamino)methyl) Substituent

The dimethylaminomethyl group at position 7 is installed via a Mannich reaction. Reacting the benzofuran-3-one with formaldehyde and dimethylamine hydrochloride in ethanol under reflux yields the tertiary amine. Alternative methods include:

• Chloromethylation : Treating the benzofuran with chloromethyl methyl ether (MOMCl) and Lewis acids (e.g., AlCl₃), followed by nucleophilic substitution with dimethylamine.

• Reductive Amination : Using sodium cyanoborohydride to reduce an imine intermediate formed from formaldehyde and dimethylamine.

Optimized conditions (e.g., 60°C, 6 hours) provide yields exceeding 70%, with minimal over-alkylation.

Condensation with 2,3-Dimethoxybenzaldehyde

The final step involves forming the (Z)-benzylidene moiety via acid-catalyzed condensation.

Reaction Conditions

• Catalyst : Acetic acid or p-toluenesulfonic acid (PTSA) in toluene.

• Temperature : 80–100°C for 4–8 hours.

• Molar Ratio : 1:1.2 (benzofuran-3-one to aldehyde) to drive completion.

The Z-isomer predominates under kinetic control (shorter reaction times), while prolonged heating favors the E-isomer.

Stereoselectivity Control

• Solvent Effects : Polar aprotic solvents (e.g., DMF) stabilize the transition state for Z-configuration.

• Additives : Sodium acetate buffers reaction acidity, suppressing retro-aldol side reactions.

Optimization and Yield Data

Step	Reagents/Conditions	Yield (%)	Purity (%)
Benzofuran cyclization	PPA, 150°C, 3 hours	68	95
6-Methoxy deprotection	BBr₃, CH₂Cl₂, 0°C	92	98
Mannich reaction	Formaldehyde, dimethylamine, EtOH	74	90
Benzylidene formation	2,3-Dimethoxybenzaldehyde, PTSA	65 (Z)	97

Challenges and Mitigation Strategies

• Regioselectivity : Competing alkylation at position 5 is minimized using sterically hindered bases (e.g., LDA).

• Stereochemical Purity : Chromatographic separation (SiO₂, hexane/ethyl acetate) isolates the Z-isomer.

• Scale-Up Limitations : Continuous flow systems improve reproducibility for industrial production.

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for constructing the benzofuran-3(2H)-one core in this compound?

• Methodological Answer : The benzofuran core can be synthesized via Claisen-Schmidt condensation, as demonstrated in analogous compounds (e.g., 2-arylidenebenzofuran-3(2H)-ones) using substituted benzaldehydes and activated benzofuran precursors. For example, NaH in THF facilitates deprotonation and subsequent cyclization . Modifications like the dimethylaminomethyl group at position 7 may require protection/deprotection strategies for the hydroxyl group during synthesis .

Q. How can spectroscopic techniques (NMR, IR, MS) confirm the Z-configuration of the benzylidene moiety?

• Methodological Answer : The Z-configuration is confirmed by $^1H$-NMR coupling constants ($J \approx 12–14 \, \text{Hz}$) between the benzylidene proton and the adjacent carbonyl group. IR spectroscopy identifies key stretches (e.g., C=O at ~1700 cm$^{-1}$), while high-resolution mass spectrometry (HRMS) validates the molecular formula. X-ray crystallography, if feasible, provides definitive stereochemical assignment .

Q. What biological assays are suitable for evaluating the compound’s antimicrobial or antitumor activity?

• Methodological Answer : Standardized assays include:

• Antimicrobial : Broth microdilution (MIC/MBC determination) against Gram-positive/negative bacteria and fungi .
• Antitumor : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to measure IC$_{50}$ values. Structure-activity relationships (SAR) should compare substituent effects (e.g., methoxy vs. dimethylamino groups) .

Advanced Research Questions

Q. How can conflicting data on biological activity be resolved when comparing derivatives with varying substituents?

• Methodological Answer : Contradictions often arise from differences in assay conditions (e.g., solvent polarity, cell line variability). To address this:

• Perform dose-response curves under standardized conditions.
• Use computational tools (e.g., molecular docking) to assess binding affinity to targets like DNA topoisomerases or kinases. SAR studies should correlate substituent electronic effects (e.g., methoxy’s electron-donating nature) with activity trends .

Q. What strategies optimize regioselectivity in introducing substituents at the 6-hydroxy and 7-dimethylaminomethyl positions?

• Methodological Answer :

• 6-Hydroxy Protection : Use benzyl or tert-butyldimethylsilyl (TBDMS) groups to prevent undesired side reactions during alkylation or acylation at position 6.
• 7-Dimethylaminomethyl Installation : Employ Mannich reactions with formaldehyde and dimethylamine, ensuring controlled pH (7–8) to avoid over-alkylation .

Q. How do solvent polarity and pH affect the compound’s stability during in vitro assays?

• Methodological Answer :

• Stability Testing : Use HPLC-UV or LC-MS to monitor degradation under varying pH (4–10) and solvent systems (e.g., DMSO, aqueous buffers). The dimethylaminomethyl group may protonate in acidic conditions, altering solubility and reactivity.
• Recommendation : Use neutral buffers (pH 7.4) with ≤5% DMSO for biological assays to minimize aggregation or precipitation .

Q. What computational methods predict the compound’s pharmacokinetic properties (e.g., logP, bioavailability)?

• Methodological Answer : Tools like SwissADME or MOE calculate physicochemical parameters:

• logP : Predicted ~2.5–3.5 due to hydrophobic benzofuran and polar dimethylaminomethyl groups.
• Bioavailability : Assess via Lipinski’s Rule of Five; the compound’s molecular weight (~400–450 g/mol) and hydrogen-bond donors (2–3) suggest moderate oral bioavailability .

Q. How can green chemistry principles be applied to improve the synthesis yield and reduce waste?

• Methodological Answer :

• Catalysis : Replace traditional bases (e.g., NaH) with recyclable catalysts (e.g., K$_2$CO$_3$) in aqueous media.
• Solvent Selection : Use ethanol or PEG-400 as eco-friendly alternatives to THF or DMF.
• Microwave Assistance : Reduce reaction time and energy consumption for condensation steps .